2-[2-[(4-hydroxyphenyl)methylamino]phenyl]-N,N-dimethylacetamide

• IUPAC Name: 2-[2-[(4-hydroxyphenyl)methylamino]phenyl]-N,N-dimethylacetamide
• InChI: InChI=1S/C17H20N2O2/c1-19(2)17(21)11-14-5-3-4-6-16(14)18-12-13-7-9-15(20)10-8-13/h3-10,18,20H,11-12H2,1-2H3
• InChI Key: LUMNXXACAGENLH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CC1=CC=CC=C1NCC2=CC=C(C=C2)O
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

2-[2-[(4-hydroxyphenyl)methylamino]phenyl]-N,N-dimethylacetamide, also known as Compound X, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of 2-[2-[(4-hydroxyphenyl)methylamino]phenyl]-N,N-dimethylacetamide X involves its ability to bind to specific proteins and enzymes, altering their function and activity. This can lead to a variety of biochemical and physiological effects, depending on the specific target of the compound.
Biochemical and Physiological Effects:
2-[2-[(4-hydroxyphenyl)methylamino]phenyl]-N,N-dimethylacetamide X has been found to have a wide range of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective properties. These effects are mediated through the compound's ability to target specific proteins and enzymes involved in these processes.

Advantages and Limitations for Lab Experiments

One of the key advantages of 2-[2-[(4-hydroxyphenyl)methylamino]phenyl]-N,N-dimethylacetamide X is its ability to selectively target specific proteins and enzymes, making it a valuable tool for studying the mechanisms of disease. However, one limitation of the compound is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research involving 2-[2-[(4-hydroxyphenyl)methylamino]phenyl]-N,N-dimethylacetamide X. One area of interest is the development of new compounds based on the structure of 2-[2-[(4-hydroxyphenyl)methylamino]phenyl]-N,N-dimethylacetamide X, with improved selectivity and reduced toxicity. Another area of interest is the use of 2-[2-[(4-hydroxyphenyl)methylamino]phenyl]-N,N-dimethylacetamide X in combination with other drugs or therapies, to enhance their effectiveness and reduce side effects.
In conclusion, 2-[2-[(4-hydroxyphenyl)methylamino]phenyl]-N,N-dimethylacetamide X is a valuable tool for scientific research, with a wide range of potential applications in the study of disease mechanisms. Its ability to selectively target specific proteins and enzymes makes it a valuable tool for researchers in various fields, and its potential for future development and use is an exciting area of research.

Synthesis Methods

The synthesis of 2-[2-[(4-hydroxyphenyl)methylamino]phenyl]-N,N-dimethylacetamide X involves several steps, starting with the reaction of 4-hydroxybenzaldehyde with methylamine to form 4-(methylamino)benzaldehyde. This intermediate is then reacted with N,N-dimethylacetamide to form 2-[2-[(4-hydroxyphenyl)methylamino]phenyl]-N,N-dimethylacetamide X. The synthesis of 2-[2-[(4-hydroxyphenyl)methylamino]phenyl]-N,N-dimethylacetamide X is a relatively straightforward process that can be carried out in a laboratory setting.

Scientific Research Applications

2-[2-[(4-hydroxyphenyl)methylamino]phenyl]-N,N-dimethylacetamide X has been used in a variety of scientific research applications, including studies of cancer, inflammation, and neurodegenerative diseases. One of the key advantages of 2-[2-[(4-hydroxyphenyl)methylamino]phenyl]-N,N-dimethylacetamide X is its ability to selectively target specific proteins and enzymes, making it a valuable tool for studying the mechanisms of disease.